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Compound of Interest

Compound Name: Cholanthrene

Cat. No.: B1210644 Get Quote

Essential Safety and Handling Guide for
Cholanthrene
This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and disposal procedures for handling cholanthrene, a highly carcinogenic

polycyclic aromatic hydrocarbon used in laboratory research. Adherence to these guidelines is

essential to minimize exposure and ensure a safe laboratory environment for researchers,

scientists, and drug development professionals.

Hazard Summary
Cholanthrene and its derivatives, such as 3-Methylcholanthrene (3-MC), are potent

carcinogens and mutagens.[1][2] Exposure can cause severe irritation to the skin, eyes, and

respiratory tract.[3][4][5] Due to its hazardous nature, all contact, including inhalation of dust,

should be strictly avoided.[6]
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Hazard Type Description

Carcinogenicity
Suspected or known human carcinogen.[1][5][7]

[8] Shown to cause cancer in animals.[2]

Mutagenicity Listed as a mutagen.[1]

Irritation
Causes irritation to the skin, eyes, and

respiratory system upon contact.[3][5]

Target Organs Respiratory system, eyes, skin.[3]

Aquatic Toxicity
May cause long-lasting harmful effects to

aquatic life.[7][8]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling cholanthrene. Engineering

controls, such as a chemical fume hood or biological safety cabinet, should always be the

primary line of defense.[1][9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/0427.pdf
https://cdn.caymanchem.com/cdn/msds/600671m.pdf
https://www.sigmaaldrich.com/JP/en/sds/sigma/213942?userType=undefined
https://www.biosynth.com/Files/MSDS/FM/25/MSDS_FM25802_5000_EN.pdf
https://en.wikipedia.org/wiki/Methylcholanthrene
https://nj.gov/health/eoh/rtkweb/documents/fs/0427.pdf
https://pim-resources.coleparmer.com/sds/46224.pdf
https://cdn.caymanchem.com/cdn/msds/600671m.pdf
https://pim-resources.coleparmer.com/sds/46224.pdf
https://www.sigmaaldrich.com/JP/en/sds/sigma/213942?userType=undefined
https://www.biosynth.com/Files/MSDS/FM/25/MSDS_FM25802_5000_EN.pdf
https://www.benchchem.com/product/b1210644?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0427.pdf
https://safety.net.technion.ac.il/files/2023/05/SU_SOP_012_3MCA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Required Equipment
Specifications & Best
Practices

Respiratory NIOSH-approved Respirator

A particulate respirator (dust

mask) or an air-purifying

respirator should be used,

especially when handling the

solid form or if there is a risk of

aerosol generation.[6][9][10] All

work with the compound

should be performed in a

chemical fume hood or a Class

I, Type B biological safety

hood.[1]

Hand Chemical-Resistant Gloves

Nitrile or other chemical-

resistant gloves are required.

[9] For prolonged contact,

gloves with a breakthrough

time greater than 240 minutes

(Protection Class 5 or higher)

are recommended. For brief

contact, a breakthrough time of

over 60 minutes (Protection

Class 3 or higher) is advised.

[6] Always wash hands

thoroughly after removing

gloves.

Eye & Face Safety Goggles & Face Shield

Chemical safety goggles are

mandatory to protect from dust

and splashes.[6] A face shield

should be worn in addition to

goggles when there is a

significant risk of splashing.

[11][12]

Body Protective Clothing A disposable gown, coveralls,

or a lab coat must be worn.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://datasheets.scbt.com/sc-252030.pdf
https://safety.net.technion.ac.il/files/2023/05/SU_SOP_012_3MCA.pdf
https://www.canada.ca/en/health-canada/services/consumer-product-safety/reports-publications/pesticides-pest-management/fact-sheets-other-resources/personal-protective-equipment.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0427.pdf
https://safety.net.technion.ac.il/files/2023/05/SU_SOP_012_3MCA.pdf
https://datasheets.scbt.com/sc-252030.pdf
https://datasheets.scbt.com/sc-252030.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://nj.gov/health/eoh/rtkweb/documents/fs/0427.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[6] Contaminated clothing

should be removed

immediately and

decontaminated or disposed of

as hazardous waste.[1][3] Do

not take contaminated clothing

home.[1]

Footwear Closed-toe Shoes

Chemical-resistant, closed-toe

shoes are required.[12] For

significant spill risk, chemical-

resistant boots are

recommended.[11]

Quantitative Exposure Limits
While many scientists believe there is no safe level of exposure to a carcinogen, the following

exposure limits have been established for related compounds and for emergency planning.[1]

Parameter Value Source

Protective Action Criteria

(PAC-1)
0.2 mg/m³ DOE, 2024[4]

Protective Action Criteria

(PAC-2)
2.3 mg/m³ DOE, 2024[4]

Protective Action Criteria

(PAC-3)
29 mg/m³ DOE, 2024[4]

OSHA PEL (Coal Tar Pitch

Volatiles)
0.2 mg/m³ (8-hr TWA) NJ Department of Health[13]

NIOSH REL (Coal Tar Pitch

Volatiles)
0.1 mg/m³ (10-hr TWA) NJ Department of Health[13]

IDLH (Coal Tar Pitch Volatiles) 80 mg/m³ NJ Department of Health[13]
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Operational Plan: Step-by-Step Handling
Procedures
Preparation and Engineering Controls

Designated Area: All work with cholanthrene must be conducted in a designated area, such

as a chemical fume hood or a biological safety cabinet, to minimize exposure.[1][9]

Safety Equipment: Ensure an eyewash station and safety shower are readily accessible.[3]

Signage: Clearly post warning signs indicating the carcinogenic hazard in the handling area.

[9]

Pre-planning: Review the Safety Data Sheet (SDS) before beginning work.[9] Assemble all

necessary materials and PPE before handling the chemical.

Handling the Compound
Avoid Dust: Handle cholanthrene, which is typically a pale yellow solid, carefully to prevent

the generation of dust.[3][6]

Weighing: If weighing the solid compound, do so within a fume hood or a ventilated

enclosure.[9]

Transfers: Use automated or enclosed systems for transferring the chemical from storage to

process containers whenever possible.[1]

Personal Hygiene: Wash hands thoroughly with soap and water immediately after handling

and at the end of the work shift.[1][3] Do not eat, drink, or smoke in the work area.

Spill and Emergency Procedures
Evacuation: In case of a spill, evacuate all non-essential personnel from the area.[1]

Ventilation & Ignition: Ensure the area is well-ventilated and remove all sources of ignition.[1]

[4]

Cleanup (Minor Spill):
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Wear all required PPE, including a respirator.[6]

Gently cover and dampen the spilled solid with a solvent like toluene to prevent dust from

becoming airborne.[4]

Use absorbent paper dampened with the solvent to pick up the material.[4] Alternatively,

use dry cleanup procedures like a HEPA-filtered vacuum designed for hazardous dust.[6]

Place all contaminated materials into a sealed, labeled container for hazardous waste

disposal.[4][6]

Wash the spill area with a soap and water solution.[4]

Cleanup (Major Spill): For large spills, evacuate the area and contact your institution's

Environmental Health & Safety (EHS) department immediately.

First Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][6]

Skin Contact: Immediately remove all contaminated clothing.[6] Flush the affected skin with

plenty of soap and water for at least 15 minutes. Seek medical aid.[3]

Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. Do not use mouth-to-mouth resuscitation. Seek immediate medical attention.[3][4]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cups of milk or water. Seek immediate medical attention.[3][4]

Disposal Plan
Cholanthrene and all materials contaminated with it must be disposed of as hazardous waste.

[1][9] Consult your institution's EHS department for specific local and federal regulations.[14]

Waste Segregation and Collection
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Solid Waste: Collect all cholanthrene powder, contaminated labware (e.g., pipette tips,

weighing boats), and used PPE in a dedicated, sealed, and clearly labeled hazardous waste

container.[4][14]

Liquid Waste: Collect all solutions containing cholanthrene in a compatible, sealed, and

labeled hazardous waste container. Do not mix with other waste streams.[14]

Sharps: Any contaminated needles or blades must be disposed of in a designated sharps

container for hazardous waste.

Container Management
Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "Cholanthrene".[14]

Storage: Store waste containers in a designated, secure area, away from incompatible

materials like oxidizing agents.[1][14] The container must be kept closed except when adding

waste.[14]

Disposal of Empty Containers
Containers that held cholanthrene are considered hazardous waste.[15]

For acutely hazardous materials, containers must be triple-rinsed with a suitable solvent.[15]

The first rinse (and often subsequent rinses for highly toxic materials) must be collected and

disposed of as hazardous liquid waste.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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